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Compound of Interest

Compound Name: 7-Phenoxyquinolin-2(1H)-one

Cat. No.: B15351563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 7-
phenoxyquinolin-2(1H)-one, a quinolinone derivative of interest in medicinal chemistry and

drug discovery. The document details a plausible synthetic route based on established

chemical principles, outlines expected analytical data for the compound's characterization, and

presents the information in a clear and accessible format for laboratory professionals.

Synthesis of 7-Phenoxyquinolin-2(1H)-one
The synthesis of 7-phenoxyquinolin-2(1H)-one is most effectively achieved through a two-

step process. The first step involves the synthesis of the key intermediate, 7-hydroxyquinolin-

2(1H)-one. The subsequent step is the formation of the desired phenoxy ether linkage via a

Williamson ether synthesis.

Step 1: Synthesis of 7-Hydroxyquinolin-2(1H)-one
Several methods for the synthesis of 7-hydroxyquinolin-2(1H)-one have been reported. One

common approach involves the oxidation of 7-hydroxy-1,2,3,4-tetrahydro-2-quinolinone using

2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ)[1][2]. Another established method is the

reaction of N-(3-methoxyphenyl)cinnamamide with aluminum trichloride[3][4]. The DDQ

oxidation method is often preferred due to its efficiency and reduced by-product formation[1][2].
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Step 2: Synthesis of 7-Phenoxyquinolin-2(1H)-one via
Williamson Ether Synthesis
The Williamson ether synthesis is a widely used and robust method for the preparation of

ethers from an alkoxide and an alkyl or aryl halide[5][6][7][8]. In this case, the hydroxyl group of

7-hydroxyquinolin-2(1H)-one is deprotonated by a suitable base to form a phenoxide

intermediate. This nucleophilic phenoxide then reacts with a phenylating agent, such as

fluorobenzene or chlorobenzene, in an SNAr (nucleophilic aromatic substitution) reaction, or

more efficiently with a diaryliodonium salt as a source of the phenyl group. Given the phenolic

nature of the starting material, a moderately strong base like potassium carbonate or cesium

carbonate is typically sufficient to facilitate the reaction.

Synthetic Workflow Diagram
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Caption: Synthetic workflow for 7-phenoxyquinolin-2(1H)-one.

Experimental Protocols
Synthesis of 7-Hydroxyquinolin-2(1H)-one (Illustrative
Protocol)
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To a solution of 7-hydroxy-1,2,3,4-tetrahydro-2-quinolinone (1 equivalent) in a suitable solvent

such as tetrahydrofuran (THF), is added 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) (1.1

equivalents) portion-wise at room temperature. The reaction mixture is stirred for 2-4 hours,

and the progress is monitored by thin-layer chromatography (TLC). Upon completion, the

reaction mixture is filtered to remove the precipitated hydroquinone. The filtrate is concentrated

under reduced pressure, and the resulting crude product is purified by column chromatography

on silica gel to afford 7-hydroxyquinolin-2(1H)-one.[1][2]

Synthesis of 7-Phenoxyquinolin-2(1H)-one (Plausible
Protocol)
In a round-bottom flask, 7-hydroxyquinolin-2(1H)-one (1 equivalent) is dissolved in a polar

aprotic solvent such as dimethylformamide (DMF). To this solution, a base such as potassium

carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5-2 equivalents) is added, followed by the

addition of a phenylating agent like diphenyliodonium triflate (1.2 equivalents). The reaction

mixture is heated to 80-100 °C and stirred for 12-24 hours, with monitoring by TLC. After

completion, the reaction mixture is cooled to room temperature and poured into water. The

resulting precipitate is collected by filtration, washed with water, and dried. The crude product is

then purified by recrystallization or column chromatography to yield 7-phenoxyquinolin-2(1H)-
one.

Characterization Data
The following table summarizes the expected and reported characterization data for the key

compounds in the synthesis of 7-phenoxyquinolin-2(1H)-one.
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Compoun
d

Molecular
Formula

Molecular
Weight (
g/mol )

Appearan
ce

Melting
Point (°C)

Expected
¹H NMR
(δ, ppm)

Expected
IR (ν,
cm⁻¹)

7-

Hydroxyqui

nolin-

2(1H)-one

C₉H₇NO₂ 161.16

Off-white to

pale yellow

solid[3]

187-192[3]

Aromatic

protons

(6.5-8.0),

NH proton

(~11.5),

OH proton

(broad,

~9.5)

~3400 (O-

H), ~3100

(N-H),

~1650

(C=O),

1600, 1500

(C=C,

aromatic)

7-

Phenoxyqu

inolin-

2(1H)-one

C₁₅H₁₁NO₂ 237.26

White to

off-white

solid

Estimated:

190-210

Aromatic

protons of

quinolinon

e and

phenyl

rings (6.8-

8.2), NH

proton

(~11.6)

~3100 (N-

H), ~1660

(C=O),

1600, 1500

(C=C,

aromatic),

~1240 (C-

O, ether)

Note: The ¹H NMR and IR data for 7-phenoxyquinolin-2(1H)-one are estimated based on the

known spectra of 7-substituted quinolin-2(1H)-ones and aromatic ethers.

Signaling Pathways and Logical Relationships
The synthesis of 7-phenoxyquinolin-2(1H)-one follows a logical progression from a readily

available starting material through a key intermediate to the final product. This is a common

strategy in multi-step organic synthesis.
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Caption: Logical flow of the synthesis strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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